1-isopropyl-6-methyl-1H-indole-3-carboxylic acid thiazol-2-ylamide

• CAS No.: 676476-81-6
• Molecular Formula: C16H17N3OS
• Molecular Weight: 299.4 g/mol
• IUPAC Name: 6-methyl-1-propan-2-yl-N-(1,3-thiazol-2-yl)indole-3-carboxamide
• InChI: InChI=1S/C16H17N3OS/c1-10(2)19-9-13(12-5-4-11(3)8-14(12)19)15(20)18-16-17-6-7-21-16/h4-10H,1-3H3,(H,17,18,20)
• InChI Key: YIQARNFOXUXVME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=CN2C(C)C)C(=O)NC3=NC=CS3

Description

1-isopropyl-6-methyl-1H-indole-3-carboxylic acid thiazol-2-ylamide is a useful research compound. Its molecular formula is C16H17N3OS and its molecular weight is 299.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of triphenylphosphine (628 mg, 2.39 mmol) in methylene chloride (5 mL) cooled to 0° C. was treated with N-bromosuccinimide (425 mg, 2.39 mmol). The reaction was stirred at 0° C. for 15 min and then was treated with 1-isopropyl-6-methyl-1H-indole-3-carboxylic acid (400 mg, 1.84 mmol). The reaction was stirred at 0° C. for 15 min and then was allowed to warm to 25° C. where it was stirred for 30 min. The reaction was then treated with 2-aminothiazole (424 mg, 4.23 mmol) and stirred at 25° C. for 16 h. At this time, the mixture was partitioned between water (75 mL) and ethyl acetate (75 mL) and treated with a 1N aqueous hydrochloric acid solution (40 mL). The organic layer was washed with a saturated aqueous sodium bicarbonate solution (1×40 mL) and a saturated aqueous sodium chloride solution (1×40 mL), dried over magnesium sulfate, filtered, and concentrated in vacuo. Biotage chromatography (FLASH 40M, Silica, 1/1 hexanes/ethyl acetate) afforded 1-isopropyl-6-methyl-1H-indole-3-carboxylic acid thiazol-2-ylamide (229 mg, 41.5%) as a tan solid: mp 215-217° C.; EI-HRMS m/e calcd for C16H17N3OS (M+) 363.0041, found 363.0034.